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Compound of Interest

Compound Name: Triphenylvinylsilane

Cat. No.: B098950

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Triphenylvinylsilane, a versatile organosilicon
compound. Its unique structure, featuring a vinyl group and three phenyl groups attached to a
central silicon atom, imparts distinctive reactivity and stability.[1] This makes it a valuable
component in organic synthesis, particularly in the development of advanced materials and
pharmaceuticals.[1]

Molecular Data

The fundamental quantitative data for Triphenylvinylsilane is summarized below.

Property Value Citations
Molecular Formula C20H18Si [L112][31[41[5]
Molecular Weight 286.45 g/mol [1][6]
286.44 g/mol [21[3]14]

286.4 g/mol [5]

Triphenylvinylsilane is also known by several synonyms, including Vinyltriphenylsilane and
(Triphenylsilyl)ethylene.[1][2][4] It is registered under the CAS Number 18666-68-7.[1][2]
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Physicochemical Properties

Property Value

Appearance White to off-white crystal or crystalline powder
Melting Point 68-71°C

Boiling Point 190 °C / 3 mmHg

Density 1.04 g/cm3

Flash Point 161.3 °C

Applications in Research and Development

Triphenylvinylsilane serves as a crucial building block in various scientific and industrial
fields:

» Organic Synthesis: It is a versatile reagent in the synthesis of complex organic molecules.[1]

o Materials Science: The compound is utilized in creating silicon-containing polymers for
electronics and coatings, as well as advanced materials with specific optical and electronic
properties.[1]

e Photovoltaics: It contributes to the formulation of materials that can enhance the efficiency of
solar cells.[1]

Logical Relationship of Synthesis and Application

The following diagram illustrates the logical flow from the molecular properties of
Triphenylvinylsilane to its primary applications.
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Triphenylvinylsilane: From Structure to Application

Molecular Structure
C20H18Si

etermines

Key Chemical Properties
- Vinyl Group Reactivity
- Phenyl Group Stability

enables

Organic Synthesis Materials Science Photovoltaics
(Building Block) (Polymer Development) (Efficiency Enhancement)

Click to download full resolution via product page

Caption: Logical flow from molecular structure to applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Triphenylvinylsilane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098950#triphenylvinylsilane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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